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Compound of Interest

N'-tert-butyl(tert-
Compound Name:
butoxy)carbohydrazide

Cat. No.: B1334313

Technical Guide: N'-tert-butyl(tert-
butoxy)carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N'-tert-butyl(tert-
butoxy)carbohydrazide, a chemical compound with potential applications in organic synthesis
and pharmaceutical research. This document outlines its core chemical and physical
properties, molecular structure, and available technical data, adhering to a format designed for
scientific and research audiences.

Core Compound Identification

N'-tert-butyl(tert-butoxy)carbohydrazide is identified by the CAS Number 60295-52-5.[1] It is
also known by the synonym tert-Butyl-2-(tert-butyl)-1-hydrazinecarboxylate.[1]

Chemical and Physical Properties

The fundamental properties of N'-tert-butyl(tert-butoxy)carbohydrazide are summarized in
the table below. This data is essential for its handling, application in experimental settings, and
for computational modeling.
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Property Value Source
CAS Number 60295-52-5 [1]
Molecular Formula CoH20N20:2 [1][2]
Molecular Weight 188.27 g/mol [1]

Monoisotopic Mass

188.15248 Da

[2]

SMILES CC(C)(C)NNC(=0O)oCc(C)(C)C [1][2]
INChl=1S/C9H20N202/c1-

InChl 8(2,3)11-10-7(12)13- [2]
9(4,5)6/h11H,1-6H3,(H,10,12)
>95% (as per typical

Purity © (as pertyp [1]

commercial grade)

Topological Polar Surface Area

(TPSA) 50.36 A2 [1]
LogP 1.8142 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 3 [1]
Rotatable Bonds 1 [1]

Molecular Structure and Visualization

The logical relationship between the compound's identifiers and its key structural properties is
depicted below. This visualization provides a clear overview of its fundamental chemical
information.
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Compound ldentity

N'-tert-butyl(tert-butoxy)carbohydrazide
CAS: 60295-52-5

Molecular Formula Molecular Weight Canonical SMILES H-Bond Donors: 2

CoH20N20:2 188.27 g/mol CC(C)(C)NNC(=0)OC(C)(C)C H-Bond Acceptors: 3
Rotatable Bonds: 1

Key Descriptors

Figure 1: N'-tert-butyl(tert-butoxy)carbohydrazide - Core Properties

Click to download full resolution via product page

Figure 1: Core properties of the compound.

Experimental Protocols and Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of N'-tert-butyl(tert-
butoxy)carbohydrazide (CAS 60295-52-5) are not widely available in public-domain literature.
The synthesis of related carbohydrazide structures often involves the reaction of a
corresponding carbonate precursor with hydrazine. For instance, the synthesis of the related
compound tert-butyl carbazate can be achieved by reacting di-tert-butyl dicarbonate with
hydrazine hydrate in isopropanol at 0 °C.[3] While a similar strategy might be adaptable, a
specific protocol for N'-tert-butyl(tert-butoxy)carbohydrazide would require dedicated
process research and development.

Applications in Drug Development and Research

While specific applications and involvement in signaling pathways for N'-tert-butyl(tert-
butoxy)carbohydrazide are not extensively documented, compounds within the
carbohydrazide and benzohydrazide families are significant in medicinal chemistry. They are
recognized for a wide range of biological activities, including antioxidant, antidepressant,
antimalarial, and anti-inflammatory properties.[4]
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Hydrazide derivatives are frequently used as intermediates in the synthesis of more complex
molecules, such as HIV-1 protease inhibitors and other biologically active compounds.[3][5][6]
The structural motifs present in N'-tert-butyl(tert-butoxy)carbohydrazide, namely the tert-
butyl and carbohydrazide groups, make it a potentially valuable building block in the synthesis

of novel pharmaceutical candidates.

Workflow for Compound Characterization

A typical workflow for the characterization of a synthesized batch of N'-tert-butyl(tert-
butoxy)carbohydrazide would involve several analytical steps to confirm its identity and purity.
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Figure 2: Workflow for Compound Characterization
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Figure 2: A standard analytical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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